N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C25H24N2O3S/c28-24(18-6-4-17(5-7-18)19-11-14-31-16-19)26-20-8-9-23-22(15-20)25(29)27-12-2-1-3-21(27)10-13-30-23/h4-9,11,14-16,21H,1-3,10,12-13H2,(H,26,28)
• InChI Key: JNMHWRIVPZJFAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C4=CC=C(C=C4)C5=CSC=C5
• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol
• CAS No.: 2034539-33-6

Description

N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)-4-(thiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C25H24N2O3S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Studies on various benzothiazole and benzimidazole derivatives reveal significant efforts towards synthesizing compounds with enhanced biological activities. For instance, analogs of benzothiazoles have been designed and synthesized, showing promising antibacterial activities against pathogens like Staphylococcus aureus and Bacillus subtilis. The structural confirmation of these compounds was achieved through various spectroscopic methods, highlighting the importance of careful chemical synthesis and structural analysis in developing new therapeutic agents (M. Palkar et al., 2017).

Antimicrobial and Antifungal Applications

• Another aspect of research focuses on the antimicrobial and antifungal activities of novel synthesized compounds. For example, novel pyrido[2,1-b]benzothiazole derivatives exhibited remarkable fluorescence and biological activities, including potent antimicrobial effects against various strains of bacteria and fungi (Rasha A. Azzam et al., 2020).

Molecular Docking and Theoretical Studies

• Theoretical investigations and molecular docking studies have been conducted to assess the potential of certain sulfonamide derivatives as antimalarial agents and their interactions with COVID-19 proteins, demonstrating the role of computational chemistry in drug discovery (Asmaa M. Fahim & Eman H. I. Ismael, 2021).